Cas no 2172199-25-4 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• CAS No: 2172199-25-4
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5825451
• PubChem ID: 165511880
• Update Time: 2025-06-26

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• EN300-1550953
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}but-2-ynoic acid
• 2172199-25-4

• Inchi： 1S/C28H24N2O5/c1-18(27(33)29-16-6-11-26(31)32)19-12-14-20(15-13-19)30-28(34)35-17-25-23-9-4-2-7-21(23)22-8-3-5-10-24(22)25/h2-5,7-10,12-15,18,25H,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IXUAUDJSIOGERW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C(NCC#CC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid

Comprehensive Analysis of 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid (CAS No. 2172199-25-4)

The compound 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid (CAS No. 2172199-25-4) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-ynoic acid moiety, makes it a valuable intermediate for drug discovery and bioconjugation applications. Researchers often search for "Fmoc-protected amino acid derivatives" or "click chemistry reagents" to identify similar compounds, highlighting its relevance in modern synthetic chemistry.

In recent years, the demand for Fmoc-based building blocks has surged due to advancements in solid-phase peptide synthesis (SPPS). The compound’s CAS No. 2172199-25-4 is frequently queried in databases like PubChem and SciFinder, reflecting its importance in academic and industrial labs. Its alkyne-functionalized side chain enables efficient Huisgen cycloaddition (a key "click chemistry" reaction), aligning with the growing interest in modular and high-yield synthetic methodologies. This property also makes it a candidate for designing targeted drug delivery systems, a hot topic in nanomedicine.

From a structural perspective, the 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid integrates a phenylpropanamido linker, which enhances solubility and stability in aqueous environments—a critical factor for biocompatibility. Users often search for "water-soluble Fmoc compounds" or "peptide coupling reagents," underscoring its utility in bioconjugation and proteomics. The compound’s CAS No. 2172199-25-4 is also linked to studies exploring post-translational modifications, a trending area in biopharmaceutical development.

Another notable application of this compound lies in material science, particularly in the design of biofunctionalized polymers. Its alkyne group allows for covalent attachment to azide-modified surfaces, a strategy leveraged in biosensor fabrication and tissue engineering. Queries such as "Fmoc-alkyne derivatives" or "biocompatible scaffolds" often lead to this compound, demonstrating its interdisciplinary appeal. Furthermore, its role in cancer research (e.g., as a linker for antibody-drug conjugates (ADCs)) has garnered attention, aligning with the surge in "precision medicine"-related searches.

Quality control and handling of 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid require adherence to strict storage conditions (typically -20°C under inert gas) to preserve its reactivity. Analytical techniques like HPLC and mass spectrometry are essential for verifying purity, a point emphasized in forums discussing "Fmoc compound characterization." The compound’s CAS No. 2172199-25-4 is often cross-referenced with peptide synthesis protocols, reflecting its niche yet critical role in chemical biology.

In summary, 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid (CAS No. 2172199-25-4) is a versatile tool for researchers exploring peptide therapeutics, biomaterials, and click chemistry. Its integration into cutting-edge fields like ADC development and nanotechnology ensures its continued relevance, as evidenced by frequent searches for "Fmoc-alkyne applications" and "CAS 2172199-25-4 suppliers." Future studies may further elucidate its potential in green chemistry and sustainable synthesis, addressing broader industry trends.